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Compound of Interest

Compound Name: Lrvrlashlrklrkrll

Cat. No.: B14763706

Get Quote

Physicochemical Profile & Aggregation Risk
To prevent aggregation, you must first understand the molecule. The sequence

Lrvrlashlrklrkrll is not a random string; it is a highly engineered cationic amphipathic helix.

Net Charge (pH 7.0): ~+9 (6 Arg, 2 Lys, 1 His).

Hydrophobicity: High (5 Leu, 1 Val, 1 Ala).

Structure: In aqueous environments, the hydrophobic residues (Leucine/Valine) seek to

avoid water. In high-salt conditions, the positive charges (Arginine/Lysine) are shielded,

allowing the hydrophobic faces of multiple peptide strands to stack together.

The Result: This peptide is prone to hydrophobic collapse and salt-induced precipitation,

particularly in the presence of multivalent anions like phosphate.

The Solubility Matrix
Quick-reference guide for solvent compatibility.
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Parameter Condition Compatibility Technical Note

Primary Solvent Sterile Water (Milli-Q) High

Best for initial

reconstitution. Max

electrostatic repulsion.

Co-Solvent 0.1% Acetic Acid High

Protonates residues,

preventing

deprotonation of

His/Lys.

Buffer
PBS (Phosphate

Buffered Saline)
CRITICAL FAILURE

Phosphate ions bridge

Guanidinium groups

(Arg), causing

immediate

precipitation.

Buffer Tris-HCl / HEPES Moderate

Acceptable at

<150mM ionic

strength.

Container
Standard

Polypropylene
Low

High cationic charge

leads to rapid

adsorption to plastic

walls.

Container
LoBind / Siliconized

Tubes
High

Mandatory to prevent

mass loss.

Troubleshooting Guides & FAQs
Issue 1: "I added PBS to my lyophilized powder and it
turned cloudy immediately."
Diagnosis: Salt-Induced Precipitation (Salting Out). The Science: Your peptide relies on

electrostatic repulsion (positive charge pushing positive charge) to stay apart. PBS contains

150mM NaCl and Phosphate ions.

Debye Screening: The high salt concentration shields the positive charges.
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Counter-ion Bridging: Phosphate ions (

) bind effectively to the guanidinium headgroups of Arginine, acting as a "glue" between
peptide strands.

The Fix:

Immediate: You cannot reverse this easily without harsh steps. Try adding 10% Acetic Acid

or sonication, but the sample may be compromised.

Prevention: Always reconstitute in water or 0.01% Acetic Acid first to create a concentrated

stock (e.g., 1-5 mM). Only dilute into PBS at the final working concentration (e.g., 1-10 µM)

immediately before use.

Issue 2: "My Nanodrop reads zero concentration at
A280, so I kept adding peptide."
Diagnosis: Incorrect Extinction Coefficient Usage. The Science: The sequence

Lrvrlashlrklrkrll contains zero Tryptophan (W), Tyrosine (Y), or Phenylalanine (F). These are

the only amino acids that absorb light at 280 nm. The Consequence: Your A280 reading will

always be near zero, regardless of concentration. If you keep adding peptide, you will

overshoot the solubility limit and cause aggregation.

The Fix:

Method A (UV-Vis): Measure absorbance at 205 nm (peptide bond absorbance). This

requires a specialized buffer (non-UV absorbing) like water or phosphate (if dilute).

Method B (Colorimetric): Use a BCA Assay or Bradford Assay. Note: Arginine can slightly

inflate Bradford signals; use a standard curve if possible.

Issue 3: "I lost 50% of my peptide after transferring it
between tubes."
Diagnosis: Surface Adsorption. The Science: At neutral pH, glass and standard plastics carry a

slight negative surface charge. Your peptide is highly positive (+9). It acts like a magnet,

coating the walls of your tubes and pipette tips.
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The Fix:

Use LoBind (low retention) tubes and tips.

If compatible with your assay, add 0.1% BSA (Bovine Serum Albumin) to your buffer before

adding the peptide. The BSA coats the plastic sites first.

Visualized Workflows
Diagram 1: The Aggregation Mechanism vs.
Solubilization Strategy
This diagram illustrates why the peptide aggregates in PBS and how protonation prevents it.
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Caption: In water, charge repulsion stabilizes the peptide. In PBS, salt screens charges and

phosphate bridges Arginine residues, causing collapse.

Diagram 2: Recommended Reconstitution Protocol
Follow this decision tree to ensure successful dissolution.
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Caption: Step-by-step decision tree for solubilizing difficult cationic peptides.

Experimental Protocols
Protocol A: Safe Reconstitution (Stock Solution)

Equilibrate: Allow the lyophilized peptide vial to warm to room temperature (20 mins) before

opening. This prevents water condensation from the air, which makes the powder sticky.

Solvent Selection: Add Sterile Water to a target concentration of 1-2 mM (approx 2-4

mg/mL).

Vortex: Vortex for 30 seconds.

Visual Check: Hold against light. If particulates remain, add 0.1% Acetic Acid dropwise. The

drop in pH ensures full protonation of Histidine and Arginine.

Aliquot: Immediately aliquot into LoBind tubes (e.g., 50 µL per tube) to avoid repeated

freeze-thaw cycles.

Storage: Store at -20°C or -80°C.

Protocol B: Preparing for Cell Culture (In Vivo/In Vitro)
Do not add the stock directly to the media bottle.

Prepare your cell culture media (e.g., DMEM).
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Pipette the required volume of media into the well/tube first.

Add the peptide stock solution directly into the liquid in the well while swirling or pipetting up

and down.

Why? Adding peptide to an empty plastic well first causes it to stick to the plastic. Adding it

to a large volume of media ensures rapid dilution below the aggregation threshold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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